Trigonelline hydrochloride
Trigonelline hydrochloride
Trigonelline HCl is a citraconoyl group.
Brand Name:
Vulcanchem
CAS No.:
6138-41-6
VCID:
VC21218264
InChI:
InChI=1S/C7H7NO2.ClH/c1-8-4-2-3-6(5-8)7(9)10;/h2-5H,1H3;1H
SMILES:
OC(C1=C[N+](C)=CC=C1)=O.[Cl-]
Molecular Formula:
C7H8ClNO2
Molecular Weight:
173.60 g/mol
Trigonelline hydrochloride
CAS No.: 6138-41-6
Cat. No.: VC21218264
Molecular Formula: C7H8ClNO2
Molecular Weight: 173.60 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Trigonelline HCl is a citraconoyl group. |
|---|---|
| CAS No. | 6138-41-6 |
| Molecular Formula | C7H8ClNO2 |
| Molecular Weight | 173.60 g/mol |
| IUPAC Name | 1-methylpyridin-1-ium-3-carboxylate;hydrochloride |
| Standard InChI | InChI=1S/C7H7NO2.ClH/c1-8-4-2-3-6(5-8)7(9)10;/h2-5H,1H3;1H |
| Standard InChI Key | TZSYLWAXZMNUJB-UHFFFAOYSA-N |
| SMILES | OC(C1=C[N+](C)=CC=C1)=O.[Cl-] |
| Canonical SMILES | C[N+]1=CC=CC(=C1)C(=O)[O-].Cl |
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